Cas no 3345-50-4 (2,5-dioxo-2,5-dihydro-1H-pyrrole-1-carboxamide)

• Product Name: 2,5-dioxo-2,5-dihydro-1H-pyrrole-1-carboxamide
• CAS No: 3345-50-4
• MF: C₅H₄N₂O₃
• MW: 140.09686088562
• MDL: MFCD00014539
• CID: 84712
• PubChem ID: 76868
• Update Time: 2025-05-22

2,5-dioxo-2,5-dihydro-1H-pyrrole-1-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-Carbamoylmaleiimide
• N-Carbamoylmaleimide
• 2,5-Dioxo-3-pyrroline-1-carboxamide~1H-Pyrrole-2,5-dione-1-carboxamide
• 2,5-dioxopyrrole-1-carboxamide
• 2,5-dihydro-2,5-dioxo-1H-pyrrole-1-carboxamide
• 2,5-Dioxo-2,5-dihydro-pyrrol-1-carbonsaeure-amid
• 2,5-dioxo-2,5-dihydro-pyrrole-1-carboxylic acid amide
• 2,5-DIOXO-3-PYRROLINE-1-CARBOXAMIDE
• 3-Pyrrolinecarboxamide,2,5-dioxo
• EINECS 222-097-0
• N-Carbamoyl-maleinimid
• N-carbamylmaleimide
• 2,5-dioxo-2,5-dihydro-1H-pyrrole-1-carboxamide
• BRN 0117919
• CS-0239478
• 3-Pyrrolinecarboxamide,5-dioxo-
• NSC 58034
• BNPFHEFZJPVCCE-UHFFFAOYSA-N
• UNII-2FBC8KJ3Q8
• 3-Pyrrolinecarboxamide, 2,5-dioxo-
• HMS1659J21
• 3345-50-4
• AS-77260
• 1H-Pyrrole-1-carboxamide,5-dihydro-2,5-dioxo-
• 3-Pyrroline-1-carboxamide,5-dioxo
• 3-PYRROLINE-1-CARBOXAMIDE, 2,5-DIOXO-
• AI3-32779
• NSC 67202
• NSC19626
• NSC-524923
• AKOS000295985
• 2FBC8KJ3Q8
• AMY577
• SCHEMBL2801370
• 3-Pyrroline-2,5-dione, 1-carbamoyl-
• NSC 524923
• NSC-58034
• FT-0634789
• EN300-213676
• 3-Pyrroline-1-carboxamide, 2,5-dioxo
• 1H-Pyrrole-1-carboxamide, 2,5-dihydro-2,5-dioxo-
• 1H-Pyrrole-1-carboxamide, 2,5-dihydro-2,5-dioxo- (9CI)
• VU0103269-2
• A821782
• NSC-19626
• 2-Deoxy-5-chlorouridine
• NSC58034
• Z57309483
• NSC524923
• 3-Pyrroline-2, 1-carbamoyl-
• MFCD00014539
• NSC 19626
• NS00029493
• F3188-0047
• DTXSID90187096
• NSC-67202
• NSC67202
• 5-21-10-00028 (Beilstein Handbook Reference)
• EU-0051372
• DB-048410
• STK866669
• 1H-Pyrrole-1-carboxamide, 2,5-dihydro-2,5-dioxo-(9CI)
• 222-097-0
• 3-Pyrroline-1-carboxamide, 2,5-dioxo (8CI)
• DTXCID00109587
• DAA34550

• MDL： MFCD00014539
• Inchi： 1S/C5H4N2O3/c6-5(10)7-3(8)1-2-4(7)9/h1-2H,(H2,6,10)
• InChI Key： BNPFHEFZJPVCCE-UHFFFAOYSA-N
• SMILES： O=C1C=CC(N1C(N)=O)=O
• BRN： 117919

Computed Properties

• Exact Mass: 140.02200
• Monoisotopic Mass: 140.022
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 225
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 2
• XLogP3: -0.8
• Topological Polar Surface Area: 80.5A^2

Experimental Properties

• Color/Form: powder
• Density: 1.658
• Melting Point: 157-160°C
• Boiling Point: 307°Cat760mmHg
• Flash Point: 139.5°C
• Refractive Index: 1.628
• PSA: 80.47000
• LogP: -0.37170
• Solubility: Not determined

2,5-dioxo-2,5-dihydro-1H-pyrrole-1-carboxamide Security Information

• Hazard Category Code： 36/37/38
• Safety Instruction： S26-S36/37/39
• RTECS：UY7352700
• Risk Phrases：R36/37/38
• Safety Term：S26;S36
• Storage Condition：    常温常压下稳定，常温，避光，通风干燥处，密封保存。

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolines Pyrroline carboxylic acids and derivatives

Additional information on 2,5-dioxo-2,5-dihydro-1H-pyrrole-1-carboxamide

Comprehensive Analysis of 2,5-Dioxo-2,5-dihydro-1H-pyrrole-1-carboxamide (CAS No. 3345-50-4): Properties, Applications, and Industry Trends

2,5-Dioxo-2,5-dihydro-1H-pyrrole-1-carboxamide (CAS No. 3345-50-4) is a specialized organic compound with a unique molecular structure that has garnered significant attention in pharmaceutical and chemical research. This heterocyclic compound, characterized by its pyrrole backbone and carboxamide functional group, serves as a versatile intermediate in synthetic chemistry. Its CAS number 3345-50-4 is frequently searched in scientific databases, reflecting its relevance in drug discovery and material science.

Recent trends highlight growing interest in 2,5-dioxo-2,5-dihydro-1H-pyrrole derivatives due to their potential bioactivity. Researchers are exploring its role in designing small-molecule inhibitors and peptide mimetics, particularly in oncology and neurology. The compound's electron-rich pyrrole ring enables participation in diverse reactions, making it valuable for click chemistry applications—a hot topic in modern drug development pipelines.

From a synthetic perspective, 1H-pyrrole-1-carboxamide derivatives like CAS 3345-50-4 exhibit remarkable stability under physiological conditions. This property aligns with current industry demands for metabolically stable compounds, as evidenced by frequent searches for "improving drug half-life" and "bioavailability enhancement strategies." The compound's hydrogen-bonding capacity also makes it attractive for crystal engineering—a trending subtopic in materials science forums.

Environmental considerations have elevated discussions around green synthesis of such intermediates. Laboratories now prioritize atom-economical routes to produce 2,5-dihydro-1H-pyrrole scaffolds, responding to queries like "sustainable heterocycle synthesis." Analytical techniques for characterizing CAS 3345-50-4—including HPLC purity analysis and LC-MS characterization—are also highly searched, reflecting quality control concerns in API manufacturing.

In material science, this compound's conjugated system sparks interest for organic electronics applications. Its potential in photovoltaic materials and conductive polymers aligns with renewable energy trends. Patent analyses reveal increasing filings incorporating pyrrole-1-carboxamide cores, particularly for flexible electronics—a sector experiencing 23% annual growth according to recent market reports.

The compound's structure-activity relationship (SAR) studies frequently appear in medicinal chemistry literature. Computational chemists utilize molecular docking simulations with 3345-50-4 derivatives to predict binding affinities—a technique dominating "drug design AI" search queries. Such applications position this molecule at the intersection of computational chemistry and experimental pharmacology.

Supply chain dynamics for high-purity 2,5-dioxo-2,5-dihydro-1H-pyrrole-1-carboxamide remain a critical discussion point. Procurement specialists often search for "reliable CAS 3345-50-4 suppliers" alongside "GMP-compliant intermediates," reflecting stringent quality requirements. Storage recommendations emphasizing moisture-sensitive handling and nitrogen atmosphere packaging are equally prevalent in technical inquiries.

Emerging applications in bioconjugation chemistry have further expanded the utility of this compound. Its reactive carbonyl groups enable covalent modification of biomolecules—a technique revolutionizing antibody-drug conjugates (ADCs) development. This aligns with booming searches for "next-generation biotherapeutics" and "targeted drug delivery systems."

Regulatory landscapes continue to evolve for pyrrole-based compounds. While CAS 3345-50-4 itself isn't restricted, researchers monitor "REACH compliance" and "ICH guidelines" for derivative molecules. The compound's structural alert analysis frequently appears in "genotoxicity prediction" discussions—a key consideration in preclinical development phases.

Future prospects for 1H-pyrrole-1-carboxamide chemistry appear robust. With increasing publications referencing 3345-50-4 (up 18% YoY in SciFinder), and rising patent citations in biodegradable materials, this compound exemplifies the convergence of pharmaceutical innovation and sustainable technology—two domains dominating contemporary scientific discourse.